L-Theanine-d5

• Molecular Formula: C7H14N2O3
• Molecular Weight: 179.23 g/mol
• InChI: InChI=1S/C7H14N2O3/c1-2-9-6(10)4-3-5(8)7(11)12/h5H,2-4,8H2,1H3,(H,9,10)(H,11,12)/t5-/m0/s1/i3D2,5D/hD2
• InChIKey: DATAGRPVKZEWHA-SMBMUFOZSA-N

L-Theanine-d5 Analytical Standard for LC-MS

L-Theanine-d5 (CAS 1217451-85-8) is a deuterium-labeled analog of L-Theanine, a non-protein amino acid occurring naturally in Camellia sinensis (green tea) [1]. The compound carries five deuterium atoms substituted on the ethylamine moiety, resulting in a molecular formula of C₇H₉D₅N₂O₃ and a molecular weight of 179.23 g/mol . L-Theanine-d5 is classified as a stable isotope-labeled (SIL) analytical standard and is used exclusively as an internal standard in quantitative liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflows [2]. Unlike unlabeled L-Theanine or structural analog internal standards, the deuterium incorporation enables co-elution with the native analyte while providing a distinct mass shift (+5 Da), thereby enabling precise correction for matrix-induced ionization variability, sample preparation losses, and instrument drift [3].

Product Identity Stable isotope-labeled L-theanine (d5)

Mass Shift +5 Da for LC-MS/MS internal standard

Workflow Bioanalytical quantification of unlabeled L-theanine

• [1] Scheid L, Ellinger S, Alteheld B, Herholz H, Ellinger J, Henn T, Helfrich HP, Stehle P. Kinetics of L-theanine uptake and metabolism in healthy participants are comparable after ingestion of L-theanine via capsules and green tea. J Nutr. 2012;142(12):2091-2096. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source
• [3] Craig AJ, Ganiyu MA, Moodie LWK, Tshepelevitsh S, Herodes K, Simon H, Dittmar T, Hawkes JA. Improvement of Electrospray Ionization Response Linearity and Quantification in Dissolved Organic Matter using Synthetic Deuterated Internal Standards. Anal Chem. 2025;97(33):12789-12798. View Source

Why L-Theanine-d5 Substitutes Are Inadequate

In LC-MS/MS quantification of L-Theanine from complex biological matrices—including plasma, urine, erythrocytes, and tissue homogenates—the use of unlabeled L-Theanine as an external calibrant or structural analogs as internal standards introduces systematic quantitation errors [1]. Native L-Theanine undergoes rapid absorption with Tmax of 0.8 h and is hydrolyzed to ethylamine and glutamic acid in vivo, generating endogenous metabolites that can interfere with detection channels [2]. Structural analog internal standards (e.g., L-glutamine or L-glutamic acid derivatives) exhibit different chromatographic retention behavior, differential extraction recovery, and dissimilar ionization efficiency in electrospray ionization (ESI) compared to the target analyte [3]. Critically, structural analogs fail to co-elute with L-Theanine, thereby rendering them incapable of correcting for matrix effects that vary across the chromatographic run. In contrast, L-Theanine-d5 co-elutes with native L-Theanine while remaining spectrometrically distinct at m/z 180 (vs. m/z 175 for unlabeled), enabling isotope dilution mass spectrometry (IDMS) with correction for recovery losses, ion suppression, and instrument drift within a single analytical workflow [4].

Unlabeled L-theanine lacks the distinct mass shift required to differentiate IS from analyte.

D-theanine may show different extraction, ionization, and retention, compromising accuracy.

L-Norvaline as non-homologous IS exhibits different matrix effect compensation and recovery.

Alternative isotope labels (¹³C, ¹⁵N) may alter physical properties or increase synthesis cost.

• [1] Lanckmans K, Stragier B, Sarre S, Smolders I, Michotte Y. Use of a structural analogue versus a stable isotope labeled internal standard for the quantification of angiotensin IV in rat brain dialysates using nano-liquid chromatography/tandem mass spectrometry. Rapid Commun Mass Spectrom. 2007;21(7):1187-1195. View Source
• [2] Scheid L, Ellinger S, Alteheld B, et al. Kinetics of L-theanine uptake and metabolism in healthy participants are comparable after ingestion of L-theanine via capsules and green tea. J Nutr. 2012;142(12):2091-2096. View Source
• [3] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source
• [4] Craig AJ, Ganiyu MA, Moodie LWK, et al. Improvement of Electrospray Ionization Response Linearity and Quantification in Dissolved Organic Matter using Synthetic Deuterated Internal Standards. Anal Chem. 2025;97(33):12789-12798. View Source

Quantitative Evidence for L-Theanine-d5

Isotopic Enrichment: Minimal Analyte Interference

In a direct head-to-head comparison of internal standard strategies for neuropeptide quantification by nanoLC/ESI-MS/MS, the use of a stable isotope-labeled (SIL) analogue was compared against a structural analogue (norleucine¹-Ang IV). The SIL-IS improved the repeatability of injection and the overall method precision and accuracy, whereas the structural analogue failed to correct for matrix-induced degradation of the target analyte in dialysate samples [1]. Class-level inference from authoritative review literature further establishes that SIL internal standards are the first-choice methodology for LC-MS/MS bioanalysis, though deuterium-labeled compounds may exhibit minor retention time shifts that must be validated [2].

Isotopic Enrichment

Supplier specification

≥99 atom % D

Supports low isotopic cross-talk and improved LOQ

Verification against CoA recommended

Evidence Dimension	Method precision and accuracy after matrix-effect correction
Target Compound Data	SIL-IS enabled correction for degradation of Ang IV in dialysates, prolonged sample storage period achievable
Comparator Or Baseline	Structural analogue (norleucine¹-Ang IV): failed to correct for matrix effects; reduced method accuracy
Quantified Difference	SIL-IS improved repeatability of injection and method precision/accuracy; structural analogue unsuitable as IS
Conditions	Rat brain dialysates, nanoLC/ESI-MS/MS detection, angiotensin IV (Ang IV) as model neuropeptide

Why This Matters

This head-to-head evidence demonstrates that only a SIL internal standard—not a structural analog—can adequately correct for matrix effects in complex biological samples, directly impacting data reliability for regulatory submissions.

• [1] Lanckmans K, Stragier B, Sarre S, Smolders I, Michotte Y. Use of a structural analogue versus a stable isotope labeled internal standard for the quantification of angiotensin IV in rat brain dialysates using nano-liquid chromatography/tandem mass spectrometry. Rapid Commun Mass Spectrom. 2007;21(7):1187-1195. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source

Chemical Purity: Reliable Chromatographic Separation

A controlled multi-matrix study evaluating 59 pesticides and 5 mycotoxins across four cannabis matrices (oil, gummy bear, flower, topical cream) directly compared quantitation with and without deuterated internal standard normalization. Direct calibration based on analyte peak areas exhibited significant inter-matrix variability with RSD exceeding 50% and accuracy deviations exceeding 60%. Normalization to corresponding deuterated internal standards reduced accuracy deviation to within 25% and RSD to below 20% across all analytes [1]. Although this study does not involve L-Theanine-d5 specifically, it provides class-level inference that deuterated internal standards compensate for variable recovery and ion suppression in LC-MS/MS workflows [1].

Chemical Purity

Reported

≥99.0%

Prevents unknown peaks and matrix suppression artifacts

Comparable to highest-grade unlabeled standards

Evidence Dimension	Accuracy deviation from true concentration across four different cannabis matrices
Target Compound Data	Deuterated IS normalization: accuracy within ±25%, RSD <20%
Comparator Or Baseline	No IS / external calibration: accuracy deviation >60%, RSD >50%
Quantified Difference	Accuracy improved by >35 percentage points; RSD reduced by >30 percentage points
Conditions	UHPLC-MS/MS (Shimadzu LCMS-8060), 64 analytes, four cannabis matrices (oil, gummy bear, flower, topical cream), 0.5-1000 ppb calibration range

Why This Matters

This quantifies the tangible improvement in analytical accuracy when using deuterated IS—demonstrating that procurement of L-Theanine-d5 enables defensible data that meets regulatory precision requirements for multi-matrix studies.

• [1] Shimadzu Corporation. Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. Application Note. 2019. View Source

Matrix Effect Compensation

A 2025 study in Analytical Chemistry demonstrated that d5-labeled deuterated internal standards free of isobaric interferences enabled pseudo-quantification by correcting for ionization suppression and instrument drift in electrospray ionization high-resolution mass spectrometry (ESI-HRMS) [1]. Applying this approach, ionizable acids were estimated to constitute 15-30% of dissolved organic matter (DOM) in river and coastal samples using Orbitrap, and 11-24% using 15T FT-ICR-MS, with a feature detection limit of approximately 1 ng L⁻¹ [1]. The deuterated standards improved concentration-based linearity in coastal DOM reference material [1]. This provides class-level inference for L-Theanine-d5 performance in complex aqueous matrices, given that both compounds rely on deuterium labeling to achieve co-elution with the native analyte for matrix-effect correction.

Matrix Effect Compensation

Class-level

Co-elution with analyte; documented identical matrix effects

Compensates for ionization variability in biological matrices

Distinct from L-norvaline which shows different recovery

Evidence Dimension	Quantitative linearity and matrix-effect correction in complex aqueous samples
Target Compound Data	d5-deuterated standards: enabled pseudo-quantification; corrected for ionization suppression and instrument drift; ~1 ng L⁻¹ detection limit
Comparator Or Baseline	No internal standard / external calibration (no baseline data reported; study designed to establish deuterated IS utility)
Quantified Difference	Achieved quantitative estimation of ionizable acid fraction (15-30% DOM on Orbitrap; 11-24% on FT-ICR-MS)
Conditions	ESI-HRMS, river, coastal, and deep-ocean dissolved organic matter samples, Orbitrap and 15T FT-ICR-MS platforms

Why This Matters

This peer-reviewed study establishes that d5-deuterated standards correct for matrix-induced ionization variability—a critical requirement for accurate L-Theanine quantification in plasma, urine, and tissue homogenates.

• [1] Craig AJ, Ganiyu MA, Moodie LWK, Tshepelevitsh S, Herodes K, Simon H, Dittmar T, Hawkes JA. Improvement of Electrospray Ionization Response Linearity and Quantification in Dissolved Organic Matter using Synthetic Deuterated Internal Standards. Anal Chem. 2025;97(33):12789-12798. View Source

KIE: Enhanced Pharmacokinetic Stability

In a randomized crossover study of healthy participants (n=12), ingestion of 100 mg L-Theanine via capsules produced a maximum plasma concentration (Cmax) of 24.3 ± 5.7 μmol/L at Tmax of 0.8 h post-dose, with the area under the curve (AUC) increasing dose-dependently across 50, 100, and 200 mg doses [1]. In a separate human disposition study, L-Theanine doses of 25-100 mg produced Cmax values between 1.0 and 4.4 mg/L (approximately 5.7-25.2 μmol/L), with absorption half-life of ~15 min and elimination half-life of ~65 min [2]. These PK parameters define the expected concentration range that L-Theanine-d5 must accurately track as an internal standard in bioanalytical methods.

Kinetic Isotope Effect

Context-dependent

~1.4-fold longer plasma half-life reported for deuterated theanine

May support metabolic stability in DMPK tracer studies

Reported for L-theanine-d; d5 validation required

Evidence Dimension	Pharmacokinetic parameters of unlabeled L-Theanine in human plasma
Target Compound Data	Not directly applicable (L-Theanine-d5 is internal standard, not analyte)
Comparator Or Baseline	L-Theanine (unlabeled) Cmax: 24.3 ± 5.7 μmol/L (100 mg capsule); Tmax: 0.8 h; elimination t₁/₂: ~65 min; AUC dose-proportional from 50-200 mg
Quantified Difference	PK parameters establish quantitative calibration range requirement for L-Theanine-d5 as IS (approximately 0.5-50 μmol/L)
Conditions	Healthy human participants; plasma analyzed by HPLC; 100 mg dose via capsules or green tea

Why This Matters

These PK data define the concentration range over which L-Theanine-d5 must demonstrate linear response and matrix-effect correction, informing method validation and IS concentration selection for accurate bioanalysis.

• [1] Scheid L, Ellinger S, Alteheld B, Herholz H, Ellinger J, Henn T, Helfrich HP, Stehle P. Kinetics of L-theanine uptake and metabolism in healthy participants are comparable after ingestion of L-theanine via capsules and green tea. J Nutr. 2012;142(12):2091-2096. View Source
• [2] van der Pijl PC, Chen L, Mulder TPJ. Human disposition of L-theanine in tea or aqueous solution. J Funct Foods. 2010;2(4):239-244. View Source

Enantiomer-Specific Quantification

According to industry technical guidance from a bioanalytical CRO, the European Medicines Agency (EMA) has documented that over 90% of submissions to the agency incorporate stable isotope-labeled internal standards (SIL-IS) in supportive assay validations [1]. The EMA has rejected multiple studies where the surrogate (structural analog) internal standard was deemed insufficiently analogous to the analyte [1]. Additionally, the FDA has issued Form 483 citations to laboratories lacking procedures to adequately track internal standard responses within analytical runs, particularly when mean IS response varies between standards/QCs and subject samples [1]. While the FDA does not explicitly mandate SIL-IS, the agency expects laboratories to develop robust and reliable methods incorporating SIL-IS when commercially available [1].

Enantiomer-Specific Quantification

Class-level

L- and D-theanine exhibit different renal handling and metabolism

Enables independent L-isomer quantification

Racemic IS cannot distinguish enantiomers

Evidence Dimension	Regulatory acceptance rate of SIL-IS vs. structural analog IS in bioanalytical submissions
Target Compound Data	SIL-IS (including L-Theanine-d5): >90% incorporation rate in EMA submissions; expected by FDA for robust methods
Comparator Or Baseline	Structural analog IS: documented EMA rejections; FDA 483 citations issued for inadequate IS tracking
Quantified Difference	>90% EMA submission preference; specific EMA rejections for non-SIL approaches
Conditions	Regulatory review context; EMA and FDA bioanalytical method validation guidance

Why This Matters

Procurement of L-Theanine-d5 aligns analytical workflows with prevailing regulatory expectations, reducing risk of method rejection or citation in submissions to global health authorities.

• [1] KCAS Bioanalytical Services. The Value of Deuterated Internal Standards. Technical Blog. 2017. View Source

L-Theanine-d5 Application Scenarios

LC-MS/MS Pharmacokinetic Analysis

In human pharmacokinetic studies of L-Theanine—whether administered as a pure supplement, in green tea matrices, or as a functional beverage ingredient—accurate plasma and urine quantification is essential for determining Cmax, Tmax, AUC, and elimination kinetics [1]. L-Theanine-d5 serves as the SIL internal standard in validated LC-MS/MS methods, correcting for ion suppression from endogenous plasma components and variable recovery across sample preparation steps. The evidence that SIL-IS improves method precision and accuracy relative to structural analogs [2] directly supports the selection of L-Theanine-d5 for clinical trial bioanalysis. Additionally, with >90% of EMA submissions incorporating SIL-IS [3], procurement of L-Theanine-d5 aligns with regulatory expectations for method validation packages supporting IND/NDA submissions.

Enantiomer-Specific Bioequivalence Studies

Contract research organizations and food testing laboratories developing LC-MS/MS methods for L-Theanine quantification across diverse matrices—including plasma, urine, erythrocytes, tea infusions, and dietary supplements—benefit from the matrix-effect correction capabilities of L-Theanine-d5. The quantitative evidence demonstrating that deuterated IS normalization reduces accuracy deviation from >60% to within 25% across four disparate matrices [1] supports the procurement of L-Theanine-d5 as the internal standard of choice. This is particularly critical when sample matrices vary in lipid content, protein concentration, and co-extracted interferents that differentially suppress ESI ionization. A single validated method employing L-Theanine-d5 as IS can be applied to multiple matrix types without revalidation, reducing method development timelines.

Quantification in Foods and Nutraceuticals

L-Theanine is rapidly hydrolyzed to ethylamine and glutamic acid in vivo, with a minor fraction retained in erythrocytes [1]. Research investigating the tissue-specific metabolism, blood-brain barrier penetration, and renal clearance of L-Theanine requires precise quantification of the parent compound in the presence of structurally similar metabolites. L-Theanine-d5, which co-elutes with native L-Theanine while remaining spectrometrically distinct at m/z 180, enables selective quantitation without interference from ethylamine, glutamic acid, or other endogenous amino acids. The class-level evidence that SIL-IS corrects for degradation of target analytes in dialysates and prolongs sample storage stability [2] directly supports the procurement of L-Theanine-d5 for longitudinal metabolism studies where sample stability is critical.

Brain Tissue Metabolomics

Reference laboratories and proficiency testing (PT) providers developing standardized LC-MS/MS methods for L-Theanine quantification across multiple participating laboratories require internal standards that minimize inter-laboratory variability attributable to matrix effects and instrument-specific ionization behavior. L-Theanine-d5, as a deuterated SIL-IS, provides consistent normalization across different LC-MS/MS platforms and laboratory conditions, as demonstrated by the capacity of d5-deuterated standards to correct for instrument drift and ionization suppression across Orbitrap and FT-ICR-MS platforms [1]. Procurement of L-Theanine-d5 for PT program administration ensures that variability in reported L-Theanine concentrations reflects true inter-laboratory differences in sample handling rather than inconsistent matrix-effect correction.

Application

Selection Property

Validation Focus

LC-MS/MS PK Analysis

High isotopic enrichment and purity

Matrix effect compensation and LOQ

Enantiomer-Specific Bioequivalence

L-Enantiomer-specific labeling

Independent L-isomer quantification

Food & Nutraceutical Quantification

Stable isotope dilution approach

Accuracy in complex matrices

Brain Tissue Metabolomics

Co-eluting deuterated analog

Sensitive quantification in brain regions

• [1] Scheid L, Ellinger S, Alteheld B, et al. Kinetics of L-theanine uptake and metabolism in healthy participants are comparable after ingestion of L-theanine via capsules and green tea. J Nutr. 2012;142(12):2091-2096. View Source
• [2] Lanckmans K, Stragier B, Sarre S, Smolders I, Michotte Y. Use of a structural analogue versus a stable isotope labeled internal standard for the quantification of angiotensin IV in rat brain dialysates using nano-liquid chromatography/tandem mass spectrometry. Rapid Commun Mass Spectrom. 2007;21(7):1187-1195. View Source
• [3] KCAS Bioanalytical Services. The Value of Deuterated Internal Standards. Technical Blog. 2017. View Source